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Compound of Interest

Compound Name: AB-680

Cat. No.: B605076 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety, logistical, and operational guidance for the handling

and disposal of AB-680, a potent and selective inhibitor of the ecto-5'-nucleotidase CD73. The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with standard laboratory practices.

Chemical and Physical Properties
AB-680, also known as Quemliclustat, is a small molecule inhibitor with significant research

interest in immuno-oncology. A summary of its key quantitative properties is presented below

for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b605076?utm_src=pdf-interest
https://www.benchchem.com/product/b605076?utm_src=pdf-body
https://www.benchchem.com/product/b605076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2105904-82-1

Molecular Formula C₂₀H₂₄ClFN₄O₉P₂

Molecular Weight 580.8 g/mol

Purity ≥95%

Formulation Solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Proper Disposal Procedures for AB-680
The Safety Data Sheet (SDS) for AB-680 indicates that the substance is not classified as

hazardous according to the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals. Therefore, standard procedures for the disposal of non-hazardous chemical

waste should be followed.

Step-by-Step Disposal Plan:

Solid Waste:

Collect waste AB-680 solid in a designated, clearly labeled, and sealed container.

This container should be segregated from hazardous waste streams.

Dispose of the sealed container in the regular laboratory trash intended for non-hazardous

solid waste, in accordance with your institution's specific waste management policies.

Liquid Waste (Solutions):

For solutions of AB-680 (e.g., dissolved in DMSO), consult your institution's guidelines for

the disposal of non-hazardous chemical solutions.
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In many cases, small quantities of non-hazardous, water-miscible solutions can be flushed

down the sink with copious amounts of water. However, this practice is subject to local

regulations and institutional policies. Always verify with your Environmental Health and

Safety (EHS) department before disposing of any chemical waste down the drain.

If sink disposal is not permitted, collect the liquid waste in a designated, sealed, and

clearly labeled container for non-hazardous liquid waste. Arrange for pickup and disposal

through your institution's waste management program.

Empty Containers:

Ensure that containers of AB-680 are fully empty, with no residual powder or liquid.

Deface or remove the original label to prevent misidentification.

Dispose of the empty container in the regular laboratory trash or recycling, as per your

institution's guidelines for non-hazardous labware.

Mechanism of Action and Signaling Pathway
AB-680 is a highly potent and selective inhibitor of CD73, an ecto-enzyme that plays a critical

role in the adenosine signaling pathway. In the tumor microenvironment, cancer cells can

evade the immune system by producing high levels of adenosine, which has

immunosuppressive effects. CD73 is a key enzyme in the final step of adenosine production,

converting adenosine monophosphate (AMP) to adenosine. By inhibiting CD73, AB-680 blocks

this conversion, thereby reducing the concentration of immunosuppressive adenosine in the

tumor microenvironment and restoring the anti-tumor activity of immune cells, such as T-cells.
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Caption: AB-680 inhibits CD73, blocking adenosine production.
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Experimental Protocol: In Vitro CD73 Enzymatic
Activity Assay
This protocol describes a common method to determine the inhibitory activity of AB-680 on

CD73 expressed on the surface of cells.

Materials:

AB-680

CD73-expressing cells (e.g., human or mouse CD8+ T-cells)

Assay Buffer (20 mM HEPES, 137 mM NaCl, 5.4 mM KCl, 1.3 mM CaCl₂, 4.2 mM NaHCO₃,

0.1% glucose, pH 7.4)

Adenosine Monophosphate (AMP) solution

Dimethyl Sulfoxide (DMSO)

96-well plates

Incubator (37°C)

Phosphate detection reagent (e.g., Malachite Green-based)

Plate reader

Procedure:

Cell Preparation:

Harvest and wash the CD73-expressing cells.

Resuspend the cells in Assay Buffer to a desired concentration.

Compound Preparation:

Prepare a stock solution of AB-680 in DMSO.
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Perform serial dilutions of the AB-680 stock solution in Assay Buffer to create a range of

test concentrations.

Assay:

Add the diluted AB-680 solutions to the wells of a 96-well plate.

Add the cell suspension to each well.

Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding the AMP solution to each well.

Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

Detection:

Stop the reaction according to the specifications of your chosen phosphate detection

reagent.

Add the phosphate detection reagent to each well.

Incubate at room temperature for the recommended time to allow for color development.

Data Analysis:

Measure the absorbance of each well using a plate reader at the appropriate wavelength.

The amount of phosphate produced is proportional to the CD73 activity.

Calculate the percent inhibition for each concentration of AB-680 relative to a no-inhibitor

control.

Determine the IC₅₀ value of AB-680 by plotting the percent inhibition against the log of the

inhibitor concentration and fitting the data to a dose-response curve.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b605076?utm_src=pdf-body
https://www.benchchem.com/product/b605076?utm_src=pdf-body
https://www.benchchem.com/product/b605076?utm_src=pdf-body
https://www.benchchem.com/product/b605076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Detection & Analysis

Prepare Cell
Suspension

Add Cells
to Plate

Prepare Serial Dilutions
of AB-680

Add AB-680
to Plate

Incubate
(30 min, 37°C)

Add AMP
to Initiate Reaction

Incubate
(e.g., 60 min, 37°C)

Stop Reaction &
Add Detection Reagent

Measure
Absorbance

Calculate % Inhibition
& Determine IC50

Click to download full resolution via product page

Caption: Workflow for in vitro CD73 inhibition assay.

To cite this document: BenchChem. [AB-680: Comprehensive Safety, Handling, and Disposal
Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605076#ab-680-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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